Guanosine 5'-monophosphate disodium salt
Overview
Description
Guanosine 5’-monophosphate disodium salt, also known as Disodium Guanosine 5’-monophosphate, is a ribonucleoside monophosphate . Upon phosphorylation to GTP, it becomes incorporated into ribonucleic acids (RNAs) by various RNA polymerases . It can be used to study the modulation of glutamatergic neurotransmission .
Synthesis Analysis
Guanosine 5’-monophosphate disodium salt can be synthesized by biological fermentation and then purified by antisolvent crystallization . This process includes the phase transformation of the amorphous phase of GMP disodium salt into the crystalline phase via a recrystallization process in the solution .Molecular Structure Analysis
The solid structures of amorphous GMP complex salts are much more stable than the solid structures of the amorphous and crystalline GMP disodium salt . The replacement of the Na+ ions in the GMP disodium salt with K+ and Ca2+ ions inhibited the formation and ordered-stacking of the GMP G-quartets .Chemical Reactions Analysis
The chemical reactions of Guanosine 5’-monophosphate disodium salt involve its transformation into other forms. For example, the Na+ ions in the GMP disodium salt can be replaced with K+ and Ca2+ ions to form new amorphous GMP complex salts .Physical And Chemical Properties Analysis
Guanosine 5’-monophosphate disodium salt is a solid at 20 degrees Celsius . It has a molecular weight of 407.19 g/mol . It should be stored under inert gas .Scientific Research Applications
Biotechnology: Tissue Engineering and Regenerative Medicine
GMP has been utilized in the development of binary cell-laden hydrogels for 3D bioprinting applications . These hydrogels are designed to mimic the native extracellular matrix, providing a scaffold for cell growth and tissue formation. The self-assembly properties of guanosine derivatives, such as the formation of G4-quadruplexes, contribute to the stability and functionality of these hydrogels, making them suitable for soft tissue reconstruction .
Medicine: Neurotransmission Studies
In the medical field, GMP is used to study the modulation of glutamatergic neurotransmission . This application is crucial for understanding various neurological disorders and developing potential treatments. The compound’s ability to be phosphorylated to GTP and incorporated into RNAs by RNA polymerases makes it a valuable tool for researchers exploring cellular signaling pathways .
Food Industry: Flavor Enhancement
GMP serves as a flavor enhancer in the food industry, providing the umami taste. It is often used in combination with disodium inosinate, forming a mixture known as disodium 5′-ribonucleotides, which intensifies savory flavors in both animal and vegetable foods . This application leverages the compound’s ability to enhance the natural flavors present in a wide variety of food products.
Environmental Science: Analytical Chemistry
GMP is used in analytical chemistry to measure the density and viscosity of nucleotide solutions at various temperatures and pressures . This application is essential for environmental monitoring and understanding the physicochemical properties of natural water bodies.
Material Science: Flame Retardant Coatings
In material science, GMP has been incorporated into bio-based coatings to improve the fire safety of soft polyurethane foams . The coatings constructed by co-depositing polydopamine and GMP significantly enhance the flame retardancy of the material, demonstrating the compound’s potential in developing safer and more sustainable materials.
Safety And Hazards
Future Directions
The future research directions for Guanosine 5’-monophosphate disodium salt could involve further investigation of the effect of noncommon ions on the phase transformation of guanosine 5-monophosphate disodium in the case of antisolvent crystallization . This could provide valuable insights into the properties and potential applications of this compound.
properties
IUPAC Name |
disodium;[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N5O8P.2Na/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(23-9)1-22-24(19,20)21;;/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18);;/q;2*+1/p-2/t3-,5-,6-,9-;;/m1../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVBRXXAAPNGWGE-LGVAUZIVSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])[O-])O)O)N=C(NC2=O)N.[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])[O-])O)O)N=C(NC2=O)N.[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N5Na2O8P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9044245 |
Source
|
| Record name | Disodium guanylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9044245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
407.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Odourless, colourless or white crystals or white crystalline powder |
Source
|
| Record name | DISODIUM GUANYLATE | |
| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Solubility |
Soluble in water, sparingly soluble in ethanol, practically insoluble in ether |
Source
|
| Record name | DISODIUM GUANYLATE | |
| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Product Name |
Guanosine 5'-monophosphate disodium salt | |
CAS RN |
5550-12-9 |
Source
|
| Record name | 5'-Guanylic acid, sodium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Disodium guanylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9044245 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Guanosine 5'-(disodium phosphate) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.468 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DISODIUM 5'-GUANYLATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B768T44Q8V | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
